Cas no 3065-51-8 (Nonanoic acid,2,3-dihydroxypropyl ester)

Nonanoic acid, 2,3-dihydroxypropyl ester, is a glycerol-based ester derived from nonanoic acid, offering a combination of hydrophobic and hydrophilic properties due to its fatty acid chain and dihydroxy functionality. This compound is valued for its emulsifying and stabilizing capabilities, making it suitable for applications in cosmetics, pharmaceuticals, and industrial formulations. Its balanced solubility profile enhances compatibility with both polar and nonpolar systems, while its ester linkage ensures hydrolytic stability under moderate conditions. The presence of hydroxyl groups further allows for derivatization or crosslinking, expanding its utility in specialty chemical synthesis. Its mild surfactant properties contribute to low irritation potential in personal care applications.
Nonanoic acid,2,3-dihydroxypropyl ester structure
3065-51-8 structure
Product Name:Nonanoic acid,2,3-dihydroxypropyl ester
CAS No:3065-51-8
MF:C12H24O4
MW:232.316564559937
CID:310335
PubChem ID:102931
Update Time:2025-11-02

Nonanoic acid,2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,2,3-dihydroxypropyl ester
    • 2,3-dihydroxypropyl nonanoate
    • 2,3-Dihydroxypropyl nonan-1-oate
    • EINECS 221-315-1
    • 3065-51-8
    • Nonanoic acid, 2,3-dihydroxypropyl ester
    • MAG 9:0
    • MG 9:0
    • DTXSID90952908
    • SCHEMBL673924
    • 1-Monononanoin
    • 1-nonanoyl-glycerol
    • NS00046302
    • monopelargonin
    • BYPJBHDBVGRMOF-UHFFFAOYSA-N
    • Inchi: 1S/C12H24O4/c1-2-3-4-5-6-7-8-12(15)16-10-11(14)9-13/h11,13-14H,2-10H2,1H3
    • InChI Key: BYPJBHDBVGRMOF-UHFFFAOYSA-N
    • SMILES: O(CC(CO)O)C(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 232.16752
  • Monoisotopic Mass: 232.167459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 1.03
  • Boiling Point: 354.6°Cat760mmHg
  • Flash Point: 126.6°C
  • Refractive Index: 1.465
  • PSA: 66.76

Nonanoic acid,2,3-dihydroxypropyl ester Pricemore >>

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Nonanoic acid,2,3-dihydroxypropyl ester Related Literature

Additional information on Nonanoic acid,2,3-dihydroxypropyl ester

Comprehensive Overview of Nonanoic acid,2,3-dihydroxypropyl ester (CAS No. 3065-51-8): Properties, Applications, and Industry Trends

Nonanoic acid,2,3-dihydroxypropyl ester (CAS No. 3065-51-8), also known as glyceryl monononanoate, is a versatile ester compound widely utilized in cosmetics, food additives, and industrial formulations. This organic ester is synthesized through the esterification of nonanoic acid (pelargonic acid) with glycerol, resulting in a molecule with both hydrophilic and lipophilic properties. Its unique structure—featuring a C9 fatty acid chain and a dihydroxypropyl group—makes it an effective emulsifier, stabilizer, and moisturizing agent.

In recent years, the demand for sustainable and bio-based ingredients has surged, driven by consumer preferences for eco-friendly products. Nonanoic acid,2,3-dihydroxypropyl ester aligns with this trend, as it can be derived from renewable sources like vegetable oils. Researchers highlight its biodegradability and low toxicity, making it a preferred choice for green chemistry applications. A 2023 market analysis revealed that esters like this are increasingly replacing synthetic surfactants in personal care formulations, particularly in natural skincare and hair conditioning products.

The compound’s physicochemical properties contribute to its functionality. With a molecular weight of 218.29 g/mol and a melting point range of 20–25°C, it exhibits excellent solubility in oils and limited solubility in water. Its HLB (Hydrophile-Lipophile Balance) value of approximately 3–4 classifies it as a water-in-oil emulsifier, ideal for creams and lotions. Analytical techniques such as GC-MS and FTIR spectroscopy are commonly employed to verify its purity, which typically exceeds 98% in commercial grades.

Applications of Nonanoic acid,2,3-dihydroxypropyl ester span multiple industries. In cosmetics, it acts as an emollient and texture enhancer, improving the spreadability of formulations. The food industry utilizes it as a flavor carrier or processing aid, leveraging its ability to bind hydrophobic compounds. Notably, its compatibility with liposomal delivery systems has sparked interest in pharmaceutical research for targeted drug release. A 2022 study published in the Journal of Colloid Science demonstrated its efficacy in enhancing the stability of nanoparticle suspensions.

From an SEO perspective, users frequently search for terms like "glyceryl monononanoate uses", "CAS 3065-51-8 safety data", and "natural emulsifiers for cosmetics". Addressing these queries, regulatory agencies such as the FDA and EFSA have classified this ester as safe for topical and limited food-contact applications. However, manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency. Emerging trends also link it to vegan formulations and clean beauty movements, further boosting its market visibility.

Innovations in production methods, such as enzymatic esterification using lipases, have reduced energy consumption and byproduct formation. These advancements align with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As industries prioritize carbon footprint reduction, bio-based esters like Nonanoic acid,2,3-dihydroxypropyl ester are projected to grow at a CAGR of 5.8% from 2023 to 2030 (Source: Global Esters Market Report).

In conclusion, Nonanoic acid,2,3-dihydroxypropyl ester (CAS No. 3065-51-8) exemplifies the intersection of functionality and sustainability. Its multifunctional role in emulsification, moisturization, and delivery systems positions it as a critical ingredient for future-oriented industries. For formulators seeking eco-friendly alternatives or researchers exploring advanced material science, this compound offers a compelling case study in innovation.

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